Cas no 1211530-02-7 (6-(1-Methyl-1h-imidazol-2-yl)pyridine-3-carboxylic acid)

• Product Name: 6-(1-Methyl-1h-imidazol-2-yl)pyridine-3-carboxylic acid
• CAS No: 1211530-02-7
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 5691914
• PubChem ID: 129958674
• Update Time: 2025-10-29

6-(1-Methyl-1h-imidazol-2-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1211530-02-7
• 6-(1-METHYL-1H-IMIDAZOL-2-YL)PYRIDINE-3-CARBOXYLICACID
• EN300-1628420
• 6-(1-METHYL-1H-IMIDAZOL-2-YL)PYRIDINE-3-CARBOXYLIC ACID
• 3-Pyridinecarboxylic acid, 6-(1-methyl-1H-imidazol-2-yl)-
• 6-(1-Methyl-1h-imidazol-2-yl)pyridine-3-carboxylic acid

• Inchi： 1S/C10H9N3O2/c1-13-5-4-11-9(13)8-3-2-7(6-12-8)10(14)15/h2-6H,1H3,(H,14,15)
• InChI Key： MBISUPYJQLPYJM-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C=C1)C1=NC=CN1C)=O

Computed Properties

• Exact Mass: 203.069476538g/mol
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 459.8±55.0 °C(Predicted)
• pka: 2?+-.0.10(Predicted)

Additional information on 6-(1-Methyl-1h-imidazol-2-yl)pyridine-3-carboxylic acid

Introduction to 6-(1-Methyl-1H-imidazol-2-yl)pyridine-3-carboxylic acid (CAS No. 1211530-02-7)

6-(1-Methyl-1H-imidazol-2-yl)pyridine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1211530-02-7, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound consists of a pyridine core substituted with a methylimidazole moiety, which contributes to its diverse chemical reactivity and biological activity.

The structural framework of 6-(1-Methyl-1H-imidazol-2-yl)pyridine-3-carboxylic acid incorporates both pyridine and imidazole rings, which are well-known for their presence in numerous bioactive molecules. The pyridine ring, characterized by its nitrogen-containing aromatic system, often serves as a key pharmacophore in drug design, contributing to interactions with biological targets such as enzymes and receptors. The imidazole ring, on the other hand, is frequently found in natural products and pharmaceuticals, known for its ability to modulate biological processes.

In recent years, the synthesis and exploration of 6-(1-Methyl-1H-imidazol-2-yl)pyridine-3-carboxylic acid have been influenced by advancements in synthetic methodologies and computational chemistry. The development of efficient synthetic routes has enabled researchers to access this compound in higher yields and purity, facilitating further investigation into its pharmacological properties. Additionally, computational studies have provided insights into the molecular interactions of this compound with potential biological targets, aiding in the rational design of derivatives with enhanced activity.

One of the most compelling aspects of 6-(1-Methyl-1H-imidazol-2-yl)pyridine-3-carboxylic acid is its potential as a scaffold for drug discovery. The combination of the pyridine and imidazole moieties offers a versatile platform for modifying electronic and steric properties, allowing for the optimization of binding affinity and selectivity. This has led to several studies exploring its derivatives as inhibitors or modulators of various therapeutic targets. For instance, researchers have investigated analogs of this compound as potential kinase inhibitors, given the well-documented role of imidazole derivatives in disrupting aberrant signaling pathways associated with diseases such as cancer.

Moreover, the pharmacokinetic profile of 6-(1-Methyl-1H-imidazol-2-yl)pyridine-3-carboxylic acid has been a focus of interest. Understanding how this compound is metabolized and distributed in vivo is crucial for assessing its therapeutic potential. Preclinical studies have begun to unravel the metabolic pathways involved in the biotransformation of this molecule, providing valuable data for designing next-generation analogs with improved pharmacokinetic properties. These studies often employ advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to characterize metabolites and assess their contribution to overall drug efficacy.

The role of 6-(1-Methyl-1H-imidazol-2-yl)pyridine-3-carboxylic acid in medicinal chemistry extends beyond its use as an intermediate in drug synthesis. It has also been explored as a building block for more complex molecular architectures, enabling the creation of novel therapeutic agents with tailored properties. The ability to functionalize both the pyridine and imidazole rings allows for diverse chemical modifications, including introduction of hydrophobic or hydrophilic groups, which can influence solubility, permeability, and target specificity.

Recent research has highlighted the importance of 6-(1-Methyl-1H-imidazol-2-yl)pyridine-3-carboxylic acid in developing treatments for neurological disorders. The unique electronic properties of the heterocyclic system make it an attractive candidate for modulating neurotransmitter receptors or ion channels. For example, derivatives of this compound have shown promise in preclinical models as potential therapeutics for conditions such as epilepsy or Parkinson's disease. These findings underscore the versatility of this scaffold and its relevance to modern drug discovery efforts aimed at addressing complex neurological conditions.

In conclusion, 6-(1-Methyl-1H-imidazol-2-yl)pyridine-3-carboxylic acid (CAS No. 1211530-02-7) represents a valuable asset in pharmaceutical research due to its structural features and potential applications. Its synthesis, characterization, and exploration as a drug scaffold continue to be areas of active investigation. As our understanding of molecular interactions advances, compounds like this are poised to play a pivotal role in the development of next-generation therapeutics that address unmet medical needs.